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Compound of Interest |

Compound Name: Anhydrosafflor yellow B
Cat. No.: B15624003
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the Nuclear Magnetic Resonance
(NMR) spectroscopy analysis of Anhydrosafflor yellow B (AHSYB), a bioactive
qguinochalcone C-glycoside isolated from the florets of Carthamus tinctorius L. This protocol is
intended to guide researchers in obtaining high-quality NMR data for structural verification and
characterization of this compound.

Introduction

Anhydrosafflor yellow B (AHSYB) is a significant water-soluble pigment found in safflower,
known for its various pharmacological activities, including antioxidant and cardioprotective
effects. Accurate structural elucidation and purity assessment are crucial for its development as
a potential therapeutic agent. Nuclear Magnetic Resonance (NMR) spectroscopy is an
essential analytical technique for the unambiguous structural determination of natural products
like AHSYB. This protocol outlines the procedures for sample preparation, data acquisition, and
presentation of NMR data for AHSYB.
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Data Presentation: NMR Spectroscopic Data of
Anhydrosafflor Yellow B

The following tables summarize the *H and 3C NMR chemical shift assignments for
Anhydrosafflor yellow B. The data is referenced from literature where the structure was
elucidated using a combination of 1D and 2D NMR techniques.

Table 1: 1H and 13C NMR Spectroscopic Data for Anhydrosafflor Yellow B (AHSYB) in
Methanol-da.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15624003/docs?utm_src=pdf-body#application-note-and-protocol-anhydrosafflor-yellow-b-nmr-spectroscopy-analysis
https://www.benchchem.com/product/b15624003/docs?utm_src=pdf-body#application-note-and-protocol-anhydrosafflor-yellow-b-nmr-spectroscopy-analysis
https://www.benchchem.com/product/b15624003/docs?utm_src=pdf-body#application-note-and-protocol-anhydrosafflor-yellow-b-nmr-spectroscopy-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Positi 13C Chemical Shift (dc, 'H Chemical Shift (6H,
osition

ppm) ppm, J in Hz)
Aglycone Moiety
2 164.0 ]
3 111.4 -
4 183.8 -
5 102.3 6.18 (s)
6 166.5 -
7 165.7 -
a 145.8 8.01 (d, 15.9)
B 120.9 7.78 (d, 15.9)
1 128.4 -
2' 1315 7.68 (d, 8.5)
3 116.9 6.89 (d, 8.5)
4 162.9 -
5' 116.9 6.89 (d, 8.5)
6' 1315 7.68 (d, 8.5)
Glucose Moiety 1
1" 74.8 4.98 (d, 9.8)
2" 72.3 4.21 (t, 9.8)
3" 80.0 3.65 (t, 9.8)
4" 71.4 3.52(t, 9.8)
5" 82.3 3.59 (m)

3.91 (dd, 11.9, 1.9), 3.77 (dd,

6" 62.6

11.9, 5.4)
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Glucose Moiety 2

1" 74.8 4.98 (d, 9.8)
2 72.3 4.21 (t, 9.8)
3" 80.0 3.65 (t, 9.8)
4 71.4 3.52 (t, 9.8)
5" 82.3 3.59 (m)

3.91 (dd, 11.9, 1.9), 3.77 (dd,
11.9, 5.4)

6" 62.6

Note: The assignments are based on the analysis of 1D and 2D NMR spectra, including COSY,
HSQC, and HMBC experiments.

Experimental Protocol

This section provides a detailed methodology for the NMR analysis of Anhydrosafflor yellow
B.

Materials and Equipment

o Sample: Purified Anhydrosafflor yellow B (purity >95%)

o Deuterated Solvent: Methanol-ds (CD30D, 99.8% D) or Dimethyl sulfoxide-deé (DMSO-de,
99.9% D)

 NMR Tubes: 5 mm high-resolution NMR tubes
» Pipettes and Vials: Calibrated micropipettes and clean glass vials

 NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with
a probe for *H and 13C detection.

Sample Preparation
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Weighing: Accurately weigh approximately 5-10 mg of purified Anhydrosafflor yellow B into
a clean, dry vial.

Dissolution: Add 0.6 mL of the chosen deuterated solvent (e.g., Methanol-da4) to the vial.

Solubilization: Gently vortex or sonicate the vial for a few minutes to ensure complete
dissolution of the sample. The solution should be clear and free of any particulate matter.

Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

Labeling: Clearly label the NMR tube with a unique identifier for the sample.

NMR Data Acquisition

The following are suggested parameters for acquiring high-quality NMR spectra of

Anhydrosafflor yellow B. These may need to be optimized based on the specific instrument

and sample concentration.

3.3.1. *H NMR Spectroscopy

Pulse Program: Standard single-pulse experiment (e.g., zg30)
Temperature: 298 K

Spectral Width: 16 ppm (centered around 6 ppm)

Acquisition Time: ~2 seconds

Relaxation Delay: 2 seconds

Number of Scans: 16-64 (adjust for desired signal-to-noise ratio)

Transmitter Frequency Offset (O1P): Centered on the spectral region of interest.

3.3.2. 13C NMR Spectroscopy

Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30)

Temperature: 298 K
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Spectral Width: 240 ppm (centered around 120 ppm)
Acquisition Time: ~1 second
Relaxation Delay: 2 seconds

Number of Scans: 1024-4096 (or more, as 13C has low natural abundance)

3.3.3. 2D NMR Spectroscopy (for structural elucidation)

COSY (Correlation Spectroscopy): To identify *H-*H spin-spin couplings.
HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond tH-13C correlations.

HMBC (Heteronuclear Multiple Bond Correlation): To identify two- and three-bond *H-13C
correlations, crucial for assigning quaternary carbons and linking different structural
fragments.

Standard pulse programs and parameter sets available on the spectrometer software should

be used for these 2D experiments, with optimization of spectral widths and acquisition times as

needed.

Data Processing

Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for
'H and 1-2 Hz for 13C) to the Free Induction Decay (FID) and perform Fourier transformation.

Phasing and Baseline Correction: Manually phase the transformed spectra and apply an
automatic baseline correction.

Referencing: Calibrate the chemical shifts of the spectra. For Methanol-d4, the residual
solvent peak can be referenced to dH 3.31 ppm and dC 49.0 ppm.

Peak Picking and Integration: Identify all significant peaks and, for the *H spectrum, integrate
the peak areas to determine the relative number of protons.

Visualization of the Experimental Workflow
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The following diagram illustrates the logical flow of the NMR spectroscopy analysis protocol for
Anhydrosafflor yellow B.
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Click to download full resolution via product page

Caption: Workflow for NMR analysis of Anhydrosafflor yellow B.

 To cite this document: BenchChem. [Application Note and Protocol: Anhydrosafflor Yellow B
NMR Spectroscopy Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624003/docs#application-note-and-protocol-
anhydrosafflor-yellow-b-nmr-spectroscopy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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